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Compound of Interest

Compound Name: 14R(15S)-EET

cat. No.: 81232904

An In-depth Technical Guide on the Physiological Role of Endogenous 14(R),15(S)-
Epoxyeicosatrienoic Acid

Introduction

Endogenous 14(R),15(S)-epoxyeicosatrienoic acid (14(R),15(S)-EET) is a bioactive lipid
mediator, or eicosanoid, synthesized from arachidonic acid by cytochrome P450 (CYP)
epoxygenases, particularly enzymes from the CYP2C and CYP2J subfamilies.[1][2][3] As one
of four regioisomers of EETs, 14,15-EET is often the most abundant form found in plasma, liver,
and kidney tissues.[1][4] It functions as a critical autocrine and paracrine signaling molecule,
exerting a wide range of effects primarily in the cardiovascular and renal systems.[1] The
biological activity of 14,15-EET is terminated through rapid hydrolysis by the soluble epoxide
hydrolase (sEH) enzyme, which converts it to the less active 14,15-dihydroxyeicosatrienoic
acid (14,15-DHET).[1][4][5] This metabolic pathway is a key regulatory point, and the balance
between CYP epoxygenase and sEH activity dictates the effective concentration and
physiological impact of 14,15-EET.[3]

This guide provides a comprehensive overview of the physiological roles of 14(R),15(S)-EET,
its signaling mechanisms, quantitative data from key studies, and relevant experimental
protocols for researchers and drug development professionals.

Biosynthesis and Metabolism

Arachidonic acid, released from cell membrane phospholipids, is metabolized by CYP
epoxygenases (e.g., CYP2J2, CYP2C8, CYP2C9) to form four EET regioisomers: 5,6-EET, 8,9-
EET, 11,12-EET, and 14,15-EET.[2][3][6] The 14,15-EET isomer is a preferred substrate for
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soluble epoxide hydrolase (sEH), which catalyzes its conversion to 14,15-DHET.[1][7] This
conversion is generally considered an inactivation step, although 14,15-DHET has been shown
to possess some biological activities, such as activating PPARa.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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